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Cat. No.: B1329402 Get Quote

Reactive Yellow 3: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Reactive Yellow 3, also identified by its Colour Index name C.I. 13245, is a synthetic monoazo

reactive dye.[1] This technical guide provides a detailed overview of its chemical and physical

properties, molecular structure, synthesis, and general application protocols. The information is

intended to support research and development activities requiring a thorough understanding of

this compound.

Chemical Structure and Properties
Reactive Yellow 3 is characterized by a single azo bond within its molecular structure.[1] The

molecule contains sulfonic acid groups, which confer water solubility, and a reactive

chlorotriazine group that enables covalent bond formation with hydroxyl groups on cellulosic

fibers.

Chemical Structure
The precise chemical structure of Reactive Yellow 3 can be represented by the following

diagram.
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Physicochemical Properties
A summary of the key physicochemical properties of Reactive Yellow 3 is presented in the

table below.

Property Value Source(s)

IUPAC Name

Sodium 3-[[4-(acetylamino)-2-

aminophenyl]azo]-4-

hydroxynaphthalene-1-

sulfonate

N/A

CAS Number 6539-67-9 [1][2]

Colour Index C.I. 13245 [1]

Molecular Formula C₂₁H₁₅ClN₈Na₂O₇S₂ [1]

Molecular Weight 636.96 g/mol [1]

Appearance Deep yellow powder [1][2]

Solubility
Soluble in water (15 g/L at 50

°C)
[1][2]

Density 1.81 g/cm³ (Predicted) [2]

pKa -0.71 ± 0.40 (Predicted) [2]

UV-Vis λmax 410 nm, 420 nm, 446 nm N/A

Spectral Data
UV-Visible Spectroscopy: The maximum absorption wavelength (λmax) for Reactive Yellow
3 in aqueous solution is reported to be around 410-446 nm. The dye appears as a red light

yellow.[1]

Infrared (IR) and Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed public data for

IR and NMR spectra of Reactive Yellow 3 are not readily available. Such analyses would be

valuable for detailed structural confirmation and purity assessment.
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Synthesis of Reactive Yellow 3
The synthesis of Reactive Yellow 3 involves a multi-step process, beginning with diazotization,

followed by a coupling reaction and subsequent condensation.

Synthesis Workflow

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Condensation

3-Aminonaphthalene-
1,5-disulfonic acid

Diazonium Salt of
3-Aminonaphthalene-

1,5-disulfonic acid

 Diazotization 
 (0-5 °C) 

Sodium Nitrite &
Hydrochloric Acid

Intermediate Azo Compound

 Coupling 
 (pH 1-3, 0-30 °C) 

N-(3-aminophenyl)acetamide
hydrochloride

Reactive Yellow 3

 Condensation 

2,4,6-Trichloro-
1,3,5-triazine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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